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Compound of Interest

Compound Name: 3-Isopropylthiophenol

Cat. No.: B066714

An In-depth Technical Guide to 4-
Isopropylthiophenol

Please Note: The initial request for "3-Isopropylthiophenol” did not yield a readily available
compound with significant published data. The following guide pertains to the commercially
available and well-documented positional isomer, 4-Isopropylthiophenol.

CAS Number: 4946-14-9 Molecular Formula: CoH12S

This technical guide provides a comprehensive overview of 4-Isopropylthiophenol, a versatile
aromatic thiol compound. It is intended for researchers, scientists, and professionals in drug
development and other scientific fields who are interested in the chemical properties, synthesis,
and applications of this compound.

Chemical and Physical Properties

4-1sopropylthiophenol, also known as p-isopropylbenzenethiol, is a colorless to pale yellow
liquid with a characteristic strong odor. It is a key intermediate in various chemical syntheses
due to the reactivity of its thiol group.
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Property Value Reference(s)
Molecular Weight 152.26 g/mol [1112]

Boiling Point 99-100 °C at 14 mmHg [2]

Density 0.979 g/mL at 25 °C [2]

Refractive Index n20/D 1.552 (lit.) [2]

Flash Point 106 °C [3]

Solubility Soluble in alcohol and 3]

benzene.

Applications in Research and Development

4-Isopropylthiophenol is a valuable building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[3][4] Its nucleophilic thiol group readily
participates in a variety of chemical transformations, making it a versatile reagent for
constructing more complex molecules.

Key application areas include:

o Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[4] The incorporation of the 4-isopropylthiophenyl moiety
can influence the biological activity and pharmacokinetic properties of drug candidates.

o Agrochemical Development: This compound is utilized in the creation of new pesticides and
herbicides.[4]

e Organic Synthesis: It is employed in a range of reactions, including nucleophilic substitution
and oxidation to disulfides, to create diverse molecular architectures.[4]

Experimental Protocols

Detailed methodologies for key reactions involving 4-Isopropylthiophenol are outlined below.

Oxidation to 1,2-bis(4-isopropylphenyl) disulfide
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This protocol describes the synthesis of the corresponding disulfide through oxidation.

Materials:

 4-Isopropylthiophenol

o Activated Carbon

e Xylene

e Air source

Procedure:

In a reaction vessel, dissolve 4-Isopropylthiophenol in xylene.

e Add activated carbon to the solution.

e Heat the mixture while bubbling air through it.

» Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC).

o Upon completion, filter the activated carbon from the reaction mixture.

* Remove the xylene under reduced pressure to yield the crude 1,2-bis(4-isopropylphenyl)
disulfide.

Purify the product by recrystallization or column chromatography.

Nucleophilic Aromatic Substitution with 2-chloro-3-
formylquinolines

This procedure details the reaction of 4-Isopropylthiophenol with a heterocyclic electrophile.[2]
Materials:
 4-Isopropylthiophenol

¢ 2-chloro-3-formylquinoline
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e Sodium hydride (NaH)
e Dimethyl sulfoxide (DMSOQO)

Procedure:

In a dry reaction flask under an inert atmosphere, suspend sodium hydride in DMSO.

e Slowly add a solution of 4-Isopropylthiophenol in DMSO to the suspension at room
temperature.

« Stir the mixture until the evolution of hydrogen gas ceases, indicating the formation of the
thiolate.

e Add a solution of 2-chloro-3-formylquinoline in DMSO to the reaction mixture.
 Stir the reaction at room temperature and monitor its progress by TLC.

e Once the reaction is complete, quench it by carefully adding water.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

» Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

 Purify the resulting 2-(4-isopropylphenylthio)quinoline-3-carbaldehyde by column
chromatography.

Visualizing Synthetic Pathways

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Isopropylthiophenol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066714#3-isopropylthiophenol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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